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Compound of Interest

Compound Name: Trifluoroacetyl chloride

Cat. No.: B1202037

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Trifluoroacetyl chloride (TFAC), a
highly reactive acyl chloride with significant applications in organic synthesis, analytical
chemistry, and the pharmaceutical industry. This document consolidates critical data on its
physicochemical properties, reactivity, biological interactions, and detailed experimental

protocols for its use.

Physicochemical and Safety Data

Trifluoroacetyl chloride is a colorless gas at standard temperature and pressure, typically
shipped as a liquefied gas under its own vapor pressure.[1][2][3][4] Its high reactivity stems
from the strong electron-withdrawing nature of the trifluoromethyl group, which makes the

carbonyl carbon highly electrophilic.

Table 1: Physicochemical Properties of Trifluoroacetyl Chloride
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Property Value Reference(s)
CAS Number 354-32-5 [1]

Molecular Formula C2CIFs0 [1]

Molecular Weight 132.47 g/mol [4]
Appearance Colorless gas [3114]

Odor Pungent [3]

Boiling Point -27 °C [1]

Melting Point -146 °C [1]

Density 1.384 g/mL (as a liquid at 0]

20°C)

Vapor Pressure

3273 mm Hg at 25 °C

[3]

Solubility

Reacts violently with water

[1]3]

Table 2: Safety and Handling Information
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Hazard Statement

Precautionary Measures

Toxicity

Highly toxic by inhalation, ingestion, and skin
absorption.[1][2] Vapors are extremely irritating
and corrosive to the eyes, skin, and mucous
membranes.[1][2][3] A concentration of 35.3
ppm is reported to be lethal to rats within six
hours.[1]

Flammability

Non-flammable gas.[2] However, containers
may rupture violently if exposed to heat or fire,
releasing toxic fumes such as hydrogen chloride

and hydrogen fluoride.[2]

Reactivity

Reacts violently with water, alcohols, amines,
alkalis, and strong oxidizing agents.[1][3] May
react explosively with ethers in the presence of

metal salts.[1]

Handling

Use only in a well-ventilated area, preferably in
a chemical fume hood.[2][3] Wear appropriate
personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a
respirator.[2] Keep the container tightly closed in

a dry place.[3]

First Aid

In case of contact, immediately flush skin or
eyes with copious amounts of water for at least
15 minutes and seek medical attention.[2] If
inhaled, move to fresh air and seek immediate

medical assistance.[2]

Reactivity and Applications

Trifluoroacetyl chloride is a versatile reagent primarily used for the introduction of the

trifluoroacetyl group into molecules. This modification can significantly alter the chemical and

physical properties of the parent compound, such as its volatility, stability, and biological

activity.
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Trifluoroacetylation Reactions

The primary application of Trifluoroacetyl chloride is in trifluoroacetylation, a reaction where
the trifluoroacetyl group (CFsCO-) is attached to a nucleophile.

» Alcohols and Phenols: React with Trifluoroacetyl chloride to form trifluoroacetate esters.
This reaction is often used to protect hydroxyl groups or to introduce a trifluoromethyl moiety.

» Amines: Readily react to form stable trifluoroacetamides. This is a common method for
protecting amine groups during multi-step syntheses.

e Thiols: React in a similar manner to alcohols to yield trifluorothioacetates.

The high reactivity of Trifluoroacetyl chloride allows these reactions to proceed under mild
conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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